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Compound of Interest

Compound Name: 4-Ethylpyridine

Cat. No.: B7769192

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 4-Ethylpyridine (CAS No. 536-75-4). The information is intended to
equip researchers, scientists, and professionals in drug development with the necessary
knowledge to handle this chemical safely in a laboratory and manufacturing environment.

Chemical and Physical Properties

4-Ethylpyridine is a colorless to pale yellow liquid with a strong, unpleasant, or obnoxious
odor.[1][2][3][4] It is a member of the pyridine family and is used in the synthesis of
pharmaceuticals, agrochemicals, and as a building block in organic chemistry.[1][4] The key
physical and chemical properties of 4-Ethylpyridine are summarized in the table below for

easy reference.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7769192?utm_src=pdf-interest
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-ethylpyridine-dic4866.html
https://www.drugfuture.com/chemdata/4-Ethylpyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylpyridine
https://cymitquimica.com/cas/536-75-4/
https://www.guidechem.com/encyclopedia/4-ethylpyridine-dic4866.html
https://cymitquimica.com/cas/536-75-4/
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7HsN [11[4115]
Molecular Weight 107.15 g/mol [21[31[5]
Clear colorless to yellowish
Appearance o [1][5]
liquid
Odor Strong, unpleasant, obnoxious  [1][2][3]
. . 164 - 170 °C (327.2 - 338 °F)
Boiling Point [51[6]1[7]
@ 760 mmHg
Melting Point -91 °C (-131.8 °F) [61[7]
_ 47 °C (116.6 °F) - 50 °C (122
Flash Point [6][8]
°F) (closed cup)
Density 0.942 g/mL at 25 °C [5]

Vapor Pressure

0.5 mbar @ 20 °C; 2.27 mmHg
@ 25 °C

[3]L6][e]

Vapor Density

3.69

[6]

Water Solubility

34 g/L; Sparingly soluble

[1](2]

Refractive Index

n20/D 1.501

[5]

pH

10 (10% aqueous solution)

[6]

Hazard Identification and Classification

4-Ethylpyridine is classified as a hazardous chemical.[6] It is a flammable liquid and vapor.[3]

[8] The primary health hazards include acute toxicity if swallowed, in contact with skin, or if

inhaled.[6] It causes skin and serious eye irritation and may cause respiratory irritation.[3][8]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[3][8]

e H302 + H332: Harmful if swallowed or if inhaled.
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H311: Toxic in contact with skin.

H315: Causes skin irritation.[3][8]

H319: Causes serious eye irritation.[3][8]

H335: May cause respiratory irritation.[3]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with 4-
Ethylpyridine.

Handling

» Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.[6][10]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves
(chemical-resistant), and eye/face protection (safety goggles and face shield).[1][8] Refer to
the PPE workflow diagram below.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]
[10][11] Use non-sparking tools and explosion-proof equipment.[6][10]

o Static Discharge: Take precautionary measures against static discharge.[6][10] Ground and
bond containers and receiving equipment.[10]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[10] Wash hands
thoroughly after handling.[10]

Storage

» Container: Keep the container tightly closed in a dry and well-ventilated place.[6][10][11]

» Conditions: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1]
[6][10] Store locked up.[6][10]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[6]
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Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[6][10][12]

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[6][12]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[6][11][12]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[6][10][11][12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[6][12] Water mist may be used to cool closed containers.[6]

o Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.[12] Containers may explode when heated.[6][12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition.[6][11] Ensure adequate ventilation.[11]
Avoid contact with skin, eyes, and clothing.[6]

e Environmental Precautions: Do not let the product enter drains.

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,
universal binder) and dispose of as hazardous waste.[6][11][12] Use spark-proof tools and

explosion-proof equipment.[6][11]
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Experimental Protocols

Detailed experimental protocols involving 4-Ethylpyridine should always be conducted in
accordance with institutional safety guidelines and a thorough risk assessment. The following is
a generalized workflow for handling this chemical in a research setting.
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Experimental Workflow for Handling 4-Ethylpyridine
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Caption: A generalized workflow for safely handling 4-Ethylpyridine in a laboratory setting.
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Personal Protective Equipment (PPE) Logic

The selection of appropriate PPE is paramount when working with 4-Ethylpyridine. The
following diagram illustrates the decision-making process for selecting the correct level of

protection.
PPE Selection Logic for 4-Ethylpyridine
Ve - -
Respiratory Protection

Skin and Eye Protection

Is ventilation adequate and

exposure below limits? Potential for skin/eye contact?

Wear chemical-resistant gloves,
apron/coveralls, and face shield

Use Air-Purifying Respirator Use Self-Contained Wear chemical-resistant gloves,
with appropriate cartridges. Breathing Apparatus (SCBA). lab coat, and safety goggles. inRddiion oloaggles

Click to download full resolution via product page
Caption: A decision tree for selecting appropriate PPE when handling 4-Ethylpyridine.

This guide is intended as a summary of safety information. Always refer to the most current
Safety Data Sheet (SDS) provided by the manufacturer before handling 4-Ethylpyridine and
adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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